Cas no 830317-03-8 (3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-)
![3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]- structure](https://www.kuujia.com/scimg/cas/830317-03-8x500.png)
830317-03-8 structure
Product name:3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-
3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-
- 4-[(4-methoxyanilino)methylidene]pyridin-3-one
- 830317-03-8
- 4-[(4-Methoxyanilino)methylidene]pyridin-3(4H)-one
- DTXSID00836028
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- Inchi: InChI=1S/C13H12N2O2/c1-17-12-4-2-11(3-5-12)15-8-10-6-7-14-9-13(10)16/h2-9,16H,1H3
- InChI Key: XQIBNXCSGJFEKX-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)N=CC2=C(C=NC=C2)O
Computed Properties
- Exact Mass: 228.089877630g/mol
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.7Ų
3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]- Related Literature
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1. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
830317-03-8 (3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-) Related Products
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